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Compound of Interest

Compound Name: Lopinavir/Ritonavir

Cat. No.: B1246207 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A Guide to Safe Handling,

Personal Protective Equipment, and Disposal of Lopinavir/Ritonavir.

Lopinavir/Ritonavir is a combination antiretroviral medication used in the treatment of

HIV/AIDS. As with all potent pharmaceutical compounds, meticulous handling and adherence

to safety protocols are paramount in a laboratory setting to protect personnel from potential

exposure and to ensure the integrity of research. This guide provides essential, immediate

safety and logistical information, including operational and disposal plans, to foster a safe and

compliant research environment.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is crucial to minimize dermal, ocular, and respiratory exposure

to Lopinavir/Ritonavir. The selection of appropriate PPE is contingent on the specific

laboratory activity being performed.
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Activity
Recommended
Gloves

Eye Protection
Respiratory
Protection

Protective
Clothing

Weighing and

preparing

solutions of solid

Lopinavir/Ritonav

ir

Double-gloving

with nitrile or

butyl rubber

gloves.[1]

Chemical safety

goggles and a

face shield.[2]

NIOSH-approved

N95 or higher-

rated respirator.

[3]

Disposable,

solid-front lab

coat with tight

cuffs; consider

impervious

sleeves.

Handling

solutions of

Lopinavir/Ritonav

ir

Nitrile gloves

(single pair).[1]

Chemical safety

goggles.

Not generally

required if

handled in a

certified chemical

fume hood.

Standard lab

coat.

Cell culture and

in-vitro assays
Nitrile gloves.

Chemical safety

goggles.

Not generally

required if

handled in a

biological safety

cabinet.

Standard lab

coat.

Waste Disposal

Double-gloving

with nitrile or

butyl rubber

gloves.

Chemical safety

goggles.

Not generally

required if waste

is properly

contained.

Standard lab

coat.

Occupational Exposure Limits
While a specific Occupational Exposure Limit (OEL) for the Lopinavir/Ritonavir combination

has not been established, an OEL for Ritonavir is available and should be used as a

conservative benchmark for handling the combined product.

Compound Occupational Exposure Limit (OEL)

Ritonavir 160 µg/m³ Time-Weighted Average (TWA)
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Adherence to a strict, step-by-step protocol for handling Lopinavir/Ritonavir is critical to

minimize the risk of exposure. The following protocol is a general guideline and should be

adapted to specific laboratory conditions and risk assessments.

Preparation of a Solution from Solid Lopinavir/Ritonavir
Preparation of the Work Area:

Designate a specific area for handling Lopinavir/Ritonavir, preferably within a certified

chemical fume hood or a ventilated balance safety enclosure.

Ensure the work area is clean, uncluttered, and equipped with all necessary materials,

including PPE, weighing papers, spatulas, and solvent.

Verify that an emergency eyewash station and safety shower are readily accessible.[4]

Donning Personal Protective Equipment (PPE):

Put on a disposable, solid-front lab coat with tight cuffs.

Don two pairs of nitrile or butyl rubber gloves.[1]

Wear chemical safety goggles and a face shield.[2]

Fit-test and wear a NIOSH-approved N95 or higher-rated respirator.[3]

Weighing the Compound:

Perform all weighing operations within the chemical fume hood.

Use anti-static weighing paper or a disposable weigh boat to prevent dispersal of the

powder.

Carefully transfer the desired amount of Lopinavir/Ritonavir powder using a dedicated

spatula.

Close the primary container securely immediately after weighing.

Solution Preparation:
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Slowly add the solvent to the solid Lopinavir/Ritonavir to avoid splashing.

Ensure the container is securely capped before mixing or vortexing.

Post-Handling Procedures:

Decontaminate all work surfaces with an appropriate cleaning agent, such as 70%

ethanol.

Clean all reusable equipment thoroughly.

Carefully doff PPE, avoiding self-contamination. Dispose of all single-use PPE as

hazardous waste.

Wash hands thoroughly with soap and water after removing gloves.

Operational and Disposal Plans
A clear and well-defined plan for the entire lifecycle of Lopinavir/Ritonavir in the laboratory,

from receipt to disposal, is essential for safety and regulatory compliance.
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Receiving and Storage

Handling and Use

Waste Management and Disposal

Receive Shipment

Store in a cool, dry, well-ventilated area

Don Appropriate PPE

Weigh Solid Compound in Fume Hood

Prepare Solution

Conduct Experiment

Segregate Waste

Label as Hazardous Waste

Collect in Designated Containers

Dispose via Licensed Hazardous Waste Vendor
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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